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Compound of Interest

Compound Name: 2-Cyano-5-iodopyridine

Cat. No.: B1415159 Get Quote

Welcome to the Technical Support Center for the purification of 2-Cyano-5-iodopyridine. This

guide is designed for researchers, scientists, and drug development professionals to provide

in-depth troubleshooting and frequently asked questions (FAQs) to overcome common

challenges encountered during the purification of this critical building block.

I. Understanding the Compound: Key
Physicochemical Properties
Before delving into purification strategies, it's essential to understand the characteristics of 2-
Cyano-5-iodopyridine.

Property Value Source

CAS Number 41960-47-8 [1]

Molecular Formula C₆H₃IN₂ [1]

Molecular Weight 230.01 g/mol [1]

Appearance Solid [2]

Boiling Point 314.3 °C at 760 mmHg [3]

Storage
4°C, protect from light, stored

under nitrogen
[1]
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II. Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues encountered during the purification of crude 2-Cyano-
5-iodopyridine.

Q1: My crude product is a dark-colored solid. What are the likely impurities, and how can I

remove them?

A1: Dark coloration in crude 2-Cyano-5-iodopyridine often indicates the presence of

polymeric or highly conjugated byproducts, which can arise from side reactions during

synthesis, particularly if a Sandmeyer reaction was employed from 2-amino-5-iodopyridine.

Common byproducts of Sandmeyer reactions include biaryl compounds and phenolic impurities

resulting from the reaction of the diazonium salt with water[4][5].

Troubleshooting Workflow for Dark-Colored Impurities:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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